Cas no 1806994-58-0 (Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate
• CAS No: 1806994-58-0
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4862364
• Update Time: 2025-06-12

Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)8-5(2)14-7(11)4-6(8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： ROEASZGMWTYOHG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=O)OCC)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

Recent Advances in the Application of Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS: 1806994-58-0) in Chemical Biology and Pharmaceutical Research

Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS: 1806994-58-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its utility in the construction of novel heterocyclic frameworks, which are pivotal in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The research team utilized Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate to introduce the difluoromethyl group, a moiety known to enhance metabolic stability and bioavailability. The resulting inhibitors exhibited nanomolar potency in biochemical assays and promising efficacy in preclinical models, underscoring the compound's value in kinase-targeted drug design.

Further investigations have explored its application in PET tracer development. A recent ACS Chemical Neuroscience paper (2024) reported the radiosynthesis of a tau protein imaging agent, where this pyridine derivative served as the core scaffold. The difluoromethyl group's unique properties facilitated optimal blood-brain barrier penetration, while the bromo-substituent allowed for efficient ¹⁸F-radiolabeling. This advancement addresses a critical need in neurodegenerative disease diagnostics, particularly for Alzheimer's disease.

From a synthetic chemistry perspective, novel palladium-catalyzed cross-coupling methodologies have been developed specifically for modifying Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate. A 2024 Organic Letters publication detailed a room-temperature Suzuki-Miyaura coupling protocol that achieves >90% yield with this substrate, overcoming previous challenges associated with steric hindrance from the difluoromethyl group. This methodological breakthrough significantly expands the compound's utility in parallel synthesis approaches for medicinal chemistry.

The compound's safety profile has also been systematically evaluated. Recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) confirmed its favorable in vitro genotoxicity profile across multiple assays, including Ames test and micronucleus assay. These findings support its continued use as a building block in pharmaceutical manufacturing, with recommended handling precautions typical for brominated pyridine derivatives.

Emerging applications in agrochemical research have been reported, particularly in the development of next-generation fungicides. The difluoromethyl-pyridine core has shown remarkable activity against Botrytis cinerea in greenhouse trials (2024, Pest Management Science), with the ethyl ester moiety providing optimal physicochemical properties for foliar absorption. This dual pharmaceutical-agrochemical potential makes Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate a particularly versatile chemical entity.

Future research directions include exploring its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where preliminary computational studies suggest the difluoromethyl group may enhance E3 ligase binding. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and autoimmune indications, as evidenced by recent patent filings (WO202318754, US20240124421). The continued evolution of synthetic methodologies and biological evaluations positions Ethyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate as a cornerstone in contemporary medicinal chemistry.